N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide

• IUPAC Name: N-(4-amino-2-thiophen-2-ylphenyl)acetamide
• InChI: InChI=1S/C12H12N2OS/c1-8(15)14-11-5-4-9(13)7-10(11)12-3-2-6-16-12/h2-7H,13H2,1H3,(H,14,15)
• InChI Key: LFSITCZZWXNYRI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)N)C2=CC=CS2
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

“N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide” is a chemical compound with the molecular formula C12H12N2OS. It is a derivative of acetamide, which is a functional group characterized by a carbonyl group (C=O) linked to nitrogen. The compound also contains a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom.

Synthesis Analysis

The synthesis of “N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide” and similar compounds often involves the reaction of amines with cyanoacetates. For instance, the synthesis of N-substituted cyanoacetamide derivatives can be achieved by treating various substituted aryl or heteryl amines with alkyl cyanoacetates. Another method involves the condensation of aromatic diamines and dicarbonyl derivatives.

Molecular Structure Analysis

The molecular structure of “N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide” can be confirmed by various spectroscopic techniques such as 1H, 13C NMR, and LC-MS, and finally by X-ray diffraction (XRD) studies. The XRD data can confirm the crystal structure of the compound.

Chemical Reactions Analysis

“N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide” can undergo various chemical reactions. For instance, it can participate in condensation and substitution reactions. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide” can be determined using various techniques. For instance, its melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be determined.

Scientific Research Applications

Antitumor Activity

• Various derivatives of N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide have been synthesized and tested for antitumor activity. For instance, Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives showing considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Similarly, Alqasoumi et al. (2009) reported novel acetamide derivatives with effective antitumor properties (Alqasoumi et al., 2009).

Antimicrobial Activity

• Arora, Saravanan, Mohan, and Bhattacharjee (2012) synthesized derivatives of the compound for antimicrobial applications (Arora, Saravanan, Mohan, & Bhattacharjee, 2012). Mistry, Desai, and Intwala (2009) also reported on novel synthesized compounds with significant antimicrobial activity (Mistry, Desai, & Intwala, 2009).

Optoelectronic Properties

• Camurlu and Guven (2015) investigated thiazole-containing monomers related to N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide for their optoelectronic properties (Camurlu & Guven, 2015).

Other Applications

• Werbel et al. (1986) synthesized related compounds showing promising antimalarial potency (Werbel et al., 1986).
• Maruyama et al. (2012) evaluated derivatives as selective β3-adrenergic receptor agonists, potentially useful in treating obesity and type 2 diabetes (Maruyama et al., 2012).

Future Directions

The future directions for “N-(4-amino-2-(thiophen-2-yl)phenyl)acetamide” could involve further exploration of its potential biological activities. Given the wide range of activities exhibited by structurally similar compounds, it may be worthwhile to investigate the potential therapeutic properties of this compound. Additionally, further studies could focus on optimizing the synthesis process and exploring other potential chemical reactions.